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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption spectrum of Acid

Orange 95, a double azo dye. While specific quantitative data for Acid Orange 95 is not readily

available in the public domain, this document outlines the standardized experimental protocols

for its determination.

Quantitative Data Summary
The following table summarizes the key spectral properties of Acid Orange 95. It is important to

note that the absorption maximum (λmax) and molar absorptivity (ε) can vary slightly

depending on the solvent and pH of the solution.
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Parameter Value Solvent/Conditions

Chemical Name C.I. Acid Orange 95 -

C.I. Number 24780 -

CAS Number 12217-33-3 -

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂ -

Molecular Weight 730.72 g/mol -

Absorption Maximum (λmax)
Data not available in cited

literature

Typically determined in distilled

water or a suitable buffer.

Molar Absorptivity (ε)
Data not available in cited

literature
Units: M⁻¹cm⁻¹

Note: Extensive searches of publicly available scientific literature did not yield specific values

for the absorption maximum and molar absorptivity of Acid Orange 95. The determination of

these parameters requires experimental analysis as outlined in the protocol below.

Experimental Protocol: Determination of Absorption
Spectrum
This section details the methodology for determining the absorption spectrum and quantitative

spectral characteristics of Acid Orange 95 using UV-Visible spectrophotometry.

2.1. Principle

UV-Visible spectrophotometry measures the absorbance of light by a substance as a function

of wavelength. According to the Beer-Lambert law, the absorbance of a solution is directly

proportional to the concentration of the absorbing species and the path length of the light

through the solution. This relationship is fundamental for quantitative analysis.

2.2. Materials and Equipment

Acid Orange 95: Analytical grade powder.
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Solvent: High-purity distilled or deionized water. Other solvents can be used depending on

the experimental requirements, but their UV cutoff wavelengths must be considered.

Spectrophotometer: A calibrated double-beam UV-Visible spectrophotometer capable of

scanning a wavelength range of at least 200-800 nm.

Quartz Cuvettes: Matched pair with a 1 cm path length.

Volumetric Glassware: Calibrated volumetric flasks and pipettes for accurate solution

preparation.

Analytical Balance: For precise weighing of the dye.

pH Meter: For pH-dependent studies.

2.3. Procedure

2.3.1. Preparation of Stock Solution

Accurately weigh a precise amount (e.g., 10 mg) of Acid Orange 95 powder using an

analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add a small amount of the chosen solvent (e.g., distilled water) to dissolve the dye

completely. Gentle warming or sonication may be used if necessary.

Once dissolved, dilute the solution to the 100 mL mark with the solvent. This creates a stock

solution of known concentration (e.g., 100 µg/mL).

2.3.2. Preparation of Working Standards

Prepare a series of working standards by making serial dilutions of the stock solution using

volumetric glassware.

The concentration range of the working standards should be chosen to yield absorbance

values within the linear range of the spectrophotometer (typically 0.1 to 1.0).
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2.3.3. Spectrophotometric Measurement

Turn on the spectrophotometer and allow it to warm up and self-calibrate according to the

manufacturer's instructions.

Set the desired wavelength range for the scan (e.g., 200-800 nm).

Fill one cuvette with the solvent to be used as a blank. Fill the other cuvette with the most

concentrated working standard.

Place the blank cuvette in the reference beam and the sample cuvette in the sample beam of

the spectrophotometer.

Perform a baseline correction or "auto-zero" with the blank.

Acquire the absorption spectrum of the working standard. The wavelength at which the

maximum absorbance is observed is the λmax.

Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of all the prepared working standards, starting from the least

concentrated.

Rinse the sample cuvette with the next standard before filling it.

2.4. Data Analysis

Determination of λmax: The absorption spectrum will show one or more peaks. The

wavelength corresponding to the highest peak in the visible region is the λmax.

Calibration Curve: Plot a graph of absorbance versus the concentration of the working

standards. The resulting plot should be a straight line passing through the origin, confirming

adherence to the Beer-Lambert law.

Molar Absorptivity (ε): The molar absorptivity can be calculated from the slope of the

calibration curve using the Beer-Lambert law equation: A = εbc, where:

A is the absorbance
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ε is the molar absorptivity (M⁻¹cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the molar concentration of the dye (mol/L)

The slope of the calibration curve will be equal to εb. Since b is 1 cm, the slope is equal to

the molar absorptivity.

Signaling Pathways and Experimental Workflows
3.1. Experimental Workflow for Absorption Spectrum Determination

The following diagram illustrates the logical flow of the experimental procedure for determining

the absorption spectrum of Acid Orange 95.

Caption: Experimental workflow for determining the absorption spectrum of Acid Orange 95.

To cite this document: BenchChem. [Technical Guide: Absorption Spectrum of Acid Orange
95]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#absorption-spectrum-of-acid-orange-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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